Cas no 1481904-84-0 (Benzenemethanesulfonyl chloride, 3-cyano-4-methoxy-)

• Product Name: Benzenemethanesulfonyl chloride, 3-cyano-4-methoxy-
• CAS No: 1481904-84-0
• MF: C₉H₈ClNO₃S
• MW: 245.682720184326
• CID: 5180426
• Update Time: 2025-11-02

Benzenemethanesulfonyl chloride, 3-cyano-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 3-cyano-4-methoxy-

• Inchi： 1S/C9H8ClNO3S/c1-14-9-3-2-7(4-8(9)5-11)6-15(10,12)13/h2-4H,6H2,1H3
• InChI Key： MXVHIOPBVARYPS-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(OC)C(C#N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzenemethanesulfonyl chloride, 3-cyano-4-methoxy-

Comprehensive Guide to Benzenemethanesulfonyl chloride, 3-cyano-4-methoxy- (CAS No. 1481904-84-0)

Benzenemethanesulfonyl chloride, 3-cyano-4-methoxy- (CAS No. 1481904-84-0) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its cyano and methoxy functional groups, is widely utilized as a key intermediate in the development of bioactive molecules. Its unique chemical structure makes it a valuable building block for researchers exploring novel drug candidates and advanced materials.

The growing interest in sulfonylation reactions and heterocyclic chemistry has positioned Benzenemethanesulfonyl chloride, 3-cyano-4-methoxy- as a compound of high relevance. Researchers frequently search for efficient synthetic routes and applications of sulfonyl chlorides, making this compound a topic of interest in academic and industrial settings. Its role in the synthesis of sulfonamides and other sulfur-containing compounds further enhances its importance in modern chemistry.

One of the key advantages of Benzenemethanesulfonyl chloride, 3-cyano-4-methoxy- is its versatility in cross-coupling reactions and nucleophilic substitutions. The presence of the cyano group allows for further functionalization, enabling the creation of complex molecular architectures. This feature is particularly valuable in medicinal chemistry, where the introduction of sulfonyl groups can significantly alter the biological activity of a compound.

Recent advancements in green chemistry have also brought attention to the sustainable synthesis and applications of Benzenemethanesulfonyl chloride, 3-cyano-4-methoxy-. Researchers are exploring catalyst-free reactions and environmentally friendly solvents to minimize the ecological impact of chemical processes involving this compound. These efforts align with the broader trend toward sustainable pharmaceutical manufacturing and green synthetic methodologies.

In addition to its pharmaceutical applications, Benzenemethanesulfonyl chloride, 3-cyano-4-methoxy- is also employed in the development of advanced materials. Its ability to act as a sulfonating agent makes it useful in the modification of polymers and the creation of functionalized surfaces. This dual utility in both life sciences and materials science underscores the compound's broad applicability.

The stability and reactivity of Benzenemethanesulfonyl chloride, 3-cyano-4-methoxy- have been subjects of extensive study. Researchers often investigate its storage conditions and handling protocols to ensure optimal performance in synthetic applications. Proper moisture control and temperature management are critical to maintaining the compound's integrity and reactivity over time.

As the demand for high-purity chemical intermediates continues to rise, Benzenemethanesulfonyl chloride, 3-cyano-4-methoxy- remains a sought-after compound in the global market. Suppliers and manufacturers are focusing on quality assurance and scalable production methods to meet the needs of research institutions and pharmaceutical companies. This trend reflects the compound's enduring relevance in cutting-edge chemical research.

In summary, Benzenemethanesulfonyl chloride, 3-cyano-4-methoxy- (CAS No. 1481904-84-0) is a multifaceted compound with wide-ranging applications in drug discovery, materials science, and sustainable chemistry. Its unique structural features and reactivity profile make it an indispensable tool for chemists and researchers worldwide. As scientific inquiry progresses, this compound is poised to play an even greater role in the development of innovative solutions across multiple disciplines.